Cas no 2138003-83-3 (2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester
• CAS No: 2138003-83-3
• MF: C₁₂H₁₈F₃NO₂
• MW: 265.272034168243
• CID: 5300096
• Update Time: 2025-10-17

2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18F3NO2/c1-11(2,3)18-10(17)16-6-8(12(13,14)15)4-7-5-9(7)16/h7-9H,4-6H2,1-3H3
• InChI Key： JYRVDRCPOIIEAA-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)C2CC2C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Additional information on 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester

Introduction to 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester (CAS No. 2138003-83-3)

2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester (CAS No. 2138003-83-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex bicyclic structure and the presence of a trifluoromethyl group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester is defined by its bicyclic framework, which consists of a seven-membered ring fused to a four-membered ring, with an azabicyclic core. The presence of the trifluoromethyl group at the 4-position and the carboxylic acid moiety protected as a tert-butyl ester adds to its chemical diversity and reactivity. This combination of structural features makes it an attractive candidate for various synthetic transformations and derivatizations.

In recent years, the study of 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester has been driven by its potential applications in medicinal chemistry. The trifluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it particularly useful in the design of drugs with improved pharmacokinetic properties. Additionally, the azabicyclic core provides a rigid scaffold that can influence the conformational flexibility and binding affinity of the molecule to target proteins.

One of the key areas where 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, recent research has explored its use as a scaffold for designing inhibitors of kinases and proteases, which are important targets in cancer therapy and antiviral drug development. The compound's ability to form stable complexes with these targets can lead to more potent and selective inhibitors.

The synthesis of 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester involves several well-defined steps that highlight its synthetic accessibility. One common approach involves the ring-closing metathesis (RCM) reaction to form the bicyclic core, followed by functional group manipulations to introduce the trifluoromethyl group and protect the carboxylic acid as a tert-butyl ester. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

In addition to its role as an intermediate in drug discovery, 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester has also been studied for its potential as a ligand in supramolecular chemistry. The rigid azabicyclic structure can serve as a platform for designing host-guest systems with specific binding properties. This aspect has implications in areas such as sensor development and catalysis.

The physical properties of 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester, including its solubility in various solvents and thermal stability, have been extensively characterized. These properties are crucial for optimizing its use in different synthetic protocols and applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and high-throughput screening processes.

The safety profile of 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester has also been evaluated to ensure its safe handling and use in laboratory settings. Proper storage conditions and handling procedures are recommended to maintain its stability and prevent degradation.

In conclusion, 2-Azabicyclo[4.1.0]heptane-2-carboxylic acid, 4-(trifluoromethyl)-, 1,1-dimethylethyl ester (CAS No. 2138003-83-3) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new bioactive molecules with improved therapeutic properties. Ongoing research continues to explore its full range of applications and optimize its use in drug discovery and other advanced scientific endeavors.